Cas no 69390-17-6 (5H-Cyclopentapyrimidin-4-amine,6,7-dihydro-2-methyl- (9CI))

• Product Name: 5H-Cyclopentapyrimidin-4-amine,6,7-dihydro-2-methyl- (9CI)
• CAS No: 69390-17-6
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 523624
• PubChem ID: 351148
• Update Time: 2025-04-19

5H-Cyclopentapyrimidin-4-amine,6,7-dihydro-2-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclopentapyrimidin-4-amine,6,7-dihydro-2-methyl- (9CI)
• 2-methyl-6,7-dihydro-5H-cyclopentapyrimidin-4-ylamine
• 4-Amino-2-methyl-5,6-trimethylenepyrimidine
• AC1L6XR0
• CTK9A1376
• NSC519101
• 2-Methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine
• 5H-Cyclopentapyrimidin-4-amine,6,7-dihydro-2-methyl-(9ci)
• NSC-519101
• SCHEMBL11563224
• 69390-17-6
• 2-Methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine #
• WVMQGQUDRDFDFA-UHFFFAOYSA-N
• AKOS011473206
• DTXSID50325816

• Inchi： 1S/C8H11N3/c1-5-10-7-4-2-3-6(7)8(9)11-5/h2-4H2,1H3,(H2,9,10,11)
• InChI Key： WVMQGQUDRDFDFA-UHFFFAOYSA-N
• SMILES： N1C(C)=NC(=C2C=1CCC2)N

Computed Properties

• Exact Mass: 149.09543
• Monoisotopic Mass: 149.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.207
• Boiling Point: 298.6°C at 760 mmHg
• Flash Point: 159.6°C
• Refractive Index: 1.624
• PSA: 51.8